Cas no 474070-06-9 (7-Methoxynaphthalene-2-carbonyl chloride)

• Product Name: 7-Methoxynaphthalene-2-carbonyl chloride
• CAS No: 474070-06-9
• MF: C₁₂H₉ClO₂
• MW: 220.65166258812
• CID: 4936001
• Update Time: 2025-06-07

7-Methoxynaphthalene-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 7-methoxynaphthalene-2-carbonyl chloride
• 7-Methoxynaphthalene-2-carbonyl chloride

• Inchi： 1S/C12H9ClO2/c1-15-11-5-4-8-2-3-9(12(13)14)6-10(8)7-11/h2-7H,1H3
• InChI Key： HMMCSQLMICYPKT-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC2=CC=C(C=C2C=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 4
• Topological Polar Surface Area: 26.3

Additional information on 7-Methoxynaphthalene-2-carbonyl chloride

7-Methoxynaphthalene-2-Carbonyl Chloride: A Comprehensive Overview

7-Methoxynaphthalene-2-carbonyl chloride, also known by its CAS number CAS No. 474070-06-9, is a significant compound in the field of organic chemistry. This compound, belonging to the class of naphthoyl chloride derivatives, has garnered attention due to its unique properties and potential applications in various industries. Recent studies have highlighted its role in drug design, material science, and organic synthesis, making it a subject of interest for researchers worldwide.

The structure of 7-methoxynaphthalene-2-carbonyl chloride comprises a naphthalene ring system with a methoxy group at position 7 and a carbonyl chloride group at position 2. This arrangement imparts the compound with distinctive chemical reactivity and physical properties. The methoxy group introduces electron-donating effects, which can influence the reactivity of the carbonyl chloride moiety. This makes the compound versatile in its applications, particularly in nucleophilic acyl substitution reactions.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 7-methoxynaphthalene-2-carbonyl chloride. Researchers have explored various routes, including Friedel-Crafts acylation and direct chlorination, to optimize the production process. These methods not only enhance yield but also minimize environmental impact, aligning with current green chemistry principles.

In terms of chemical properties, 7-methoxynaphthalene-2-carbonyl chloride exhibits a high degree of reactivity due to the electrophilic nature of the carbonyl chloride group. It is soluble in common organic solvents such as dichloromethane and diethyl ether but is sparingly soluble in water. Its melting point and boiling point are critical parameters that influence its handling and storage conditions.

The application of 7-methoxynaphthalene-2-carbonyl chloride spans across multiple domains. In pharmaceuticals, it serves as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas. For instance, recent studies have explored its use in developing anti-inflammatory and anticancer agents. In material science, it has been employed as a precursor for advanced polymers and coatings, leveraging its reactivity to form stable bonds.

Moreover, 7-methoxynaphthalene-2-carbonyl chloride has found utility in organic synthesis as a building block for constructing complex molecular frameworks. Its ability to undergo nucleophilic acyl substitution reactions makes it invaluable in constructing peptide bonds and other functional groups. Researchers have also investigated its role in click chemistry, where it facilitates rapid and efficient molecular assembly.

The stability and safety profile of 7-methoxynaphthalene-2-carbonyl chloride are paramount considerations in its handling. While it is not classified as a hazardous material under normal conditions, precautions must be taken to avoid exposure to moisture or strong bases, which can lead to hydrolysis or violent reactions. Proper ventilation and personal protective equipment are recommended during its use.

In conclusion, 7-methoxynaphthalene-2-carbonyl chloride, with its unique structure and versatile properties, continues to be a focal point in chemical research. Its applications across diverse fields underscore its significance as a key intermediate in modern synthetic chemistry. As research progresses, new insights into its potential uses are expected to emerge, further cementing its role in scientific advancements.